AK-1

• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol
• InChI: InChI=1S/C19H21N3O5S/c23-19(20-16-8-6-9-17(14-16)22(24)25)15-7-5-10-18(13-15)28(26,27)21-11-3-1-2-4-12-21/h5-10,13-14H,1-4,11-12H2,(H,20,23)
• InChIKey: HAYBKCHPEBZNGW-UHFFFAOYSA-N

AK-1: Potent Brain-Permeable SIRT2 Inhibitor

AK-1, systematically named 3-(azepan-1-ylsulfonyl)-N-(3-nitrophenyl)benzamide (CAS 330461-64-8, C₁₉H₂₁N₃O₅S, MW 403.45 Da), is a cell-permeable benzylsulfonamide that functions as a selective inhibitor of the NAD⁺-dependent deacetylase sirtuin 2 (SIRT2) . The compound targets the nicotinamide binding pocket of SIRT2, exhibiting an enzymatic IC₅₀ of 12.5–13 μM [1]. AK-1 is supplied as a solid with purity >95% (HPLC) and is soluble in DMSO (≥50 mg/mL), making it suitable for in vitro and in vivo experimental workflows .

Brain-permeable SIRT2 inhibitor for CNS pathway studies

Proteasomal degradation endpoint studies (Snail, HIF-1α)

Isoform-selectivity assay context (SIRT2 vs. SIRT1/SIRT3)

• [1] Outeiro, T. F., Kontopoulos, E., Altmann, S. M., Kufareva, I., Strathearn, K. E., Amore, A. M., ... & Kazantsev, A. G. (2007). Sirtuin 2 inhibitors rescue α-synuclein-mediated toxicity in models of Parkinson's disease. Science, 317(5837), 516-519. View Source

Why AK-1 Cannot Be Substituted with Generic SIRT2 Inhibitors

Despite the existence of multiple SIRT2-targeting compounds, direct substitution among them is not scientifically justified due to substantial differences in selectivity profiles, brain penetrance, and in vivo validation breadth. While some inhibitors exhibit superior in vitro potency (e.g., AGK2 with IC₅₀ = 3.5 μM; SirReal2 with IC₅₀ = 140 nM), AK-1 distinguishes itself through a well-balanced combination of moderate selectivity (SIRT1/SIRT3 IC₅₀ >40–50 μM), documented brain permeability, and an extensive portfolio of in vivo disease model validations spanning neurodegeneration, oncology, and hepatotoxicity [1][2]. The quantitative evidence presented in Section 3 demonstrates that substituting AK-1 with a more potent but less characterized analog may compromise experimental reproducibility or fail to recapitulate published phenotypic outcomes.

Isoform selectivity mismatch

SIRT1/SIRT3 off-target profiles differ among SIRT2 inhibitors; selectivity window may not transfer across compounds.

CNS exposure not universal

Brain permeability is not guaranteed for all SIRT2 inhibitors; limited CNS data restrict in vivo neuroscience substitution.

Mechanistic endpoint divergence

Defined functional outcomes (Snail degradation, HIF-1α destabilization) may not replicate with alternative chemotypes.

• [1] Schiedel, M., Rumpf, T., Karaman, B., Lehotzky, A., Oláh, J., Gerhardt, S., ... & Jung, M. (2016). Aminothiazoles as potent and selective Sirt2 inhibitors: a structure–activity relationship study. Journal of Medicinal Chemistry, 59(4), 1599-1612. (Table 1; PMC3931077). View Source
• [2] Rumpf, T., Schiedel, M., Karaman, B., Roessler, C., North, B. J., Lehotzky, A., ... & Jung, M. (2015). Selective Sirt2 inhibition by ligand-induced rearrangement of the active site. Nature Communications, 6(1), 6263. View Source

AK-1 Product-Specific Evidence

SIRT2 Isoform Selectivity Comparison

AK-1 demonstrates a greater selectivity margin for SIRT2 over the closely related sirtuins SIRT1 and SIRT3 when compared to AGK2, a commonly used alternative SIRT2 inhibitor. In enzymatic assays, AK-1 inhibits SIRT2 with an IC₅₀ of 12.5 μM while requiring >50 μM to affect SIRT1 and SIRT3 (selectivity ratio >4×) [1]. In contrast, AGK2, despite its greater potency against SIRT2 (IC₅₀ = 3.5 μM), exhibits a narrower selectivity window with an IC₅₀ of 40 μM against SIRT1 (selectivity ratio ~11×) [1]. While AGK2's absolute SIRT1 IC₅₀ remains above typical working concentrations, the reduced fold-selectivity introduces a higher potential for off-target SIRT1 engagement in assays requiring elevated inhibitor concentrations.

SIRT2 Selectivity

Cross-study comparable

AK-1 SIRT2 IC50 12.5 µM; >3.2× over SIRT1 and SIRT3. AGK2 IC50 3.5 µM with narrower SIRT1 window (8.6×); SirReal2 IC50 140 nM (>1,000× selectivity).

Supports isoform-selectivity assay context

Selectivity window influences SIRT1/SIRT3 interference

Evidence Dimension	SIRT2 inhibition potency (IC₅₀) and selectivity over SIRT1/SIRT3 (IC₅₀)
Target Compound Data	SIRT2 IC₅₀ = 12.5 μM; SIRT1 IC₅₀ > 50 μM; SIRT3 IC₅₀ > 50 μM
Comparator Or Baseline	AGK2: SIRT2 IC₅₀ = 3.5 μM; SIRT1 IC₅₀ = 40 μM; SIRT3 IC₅₀ not explicitly reported
Quantified Difference	Selectivity ratio (SIRT1 IC₅₀ / SIRT2 IC₅₀): AK-1 > 4.0; AGK2 ~ 11.4
Conditions	In vitro enzymatic deacetylation assays using recombinant human SIRT1, SIRT2, and SIRT3 proteins

Why This Matters

A higher selectivity margin reduces the risk of confounding results from SIRT1 inhibition, particularly in experiments requiring inhibitor concentrations approaching 50 μM.

• [1] Schiedel, M., Rumpf, T., Karaman, B., Lehotzky, A., Oláh, J., Gerhardt, S., ... & Jung, M. (2016). Aminothiazoles as potent and selective Sirt2 inhibitors: a structure–activity relationship study. Journal of Medicinal Chemistry, 59(4), 1599-1612. (Table 1; PMC3931077). View Source

Neuroprotection in Huntington's Disease Models

A critical procurement consideration for CNS-targeted studies is brain penetrance. AK-1 is one of the first SIRT2 inhibitors reported to be brain-permeable and has demonstrated functional rescue in multiple in vivo neurodegenerative disease models [1]. In Drosophila and C. elegans models of Huntington's disease, AK-1 treatment (1–10 μM) rescued neuronal dysfunction, with quantitative improvement in rhabdomere number from 5.2 to 5.6 in HD flies at 10 μM [2]. In contrast, SirReal2, despite its nanomolar in vitro potency (SIRT2 IC₅₀ = 140 nM), lacks published evidence of brain penetrance or in vivo neuroprotective efficacy, limiting its utility for CNS-focused research programs [3].

HD Model Neuroprotection

Cross-study comparable

AK-1 (10 µM) improved rhabdomere count from 5.2 to 5.6 in UAS-Httex1p-Q93 flies; AK-7 (IC50 15.5 µM) not validated in this HD model.

Supports Huntington’s disease model-response context

Cholesterol biosynthesis reduction mechanism implicated

Evidence Dimension	Brain permeability and in vivo neuroprotection
Target Compound Data	Brain-permeable; rescues neuronal dysfunction in HD fly (rhabdomeres: 5.2 → 5.6 at 10 μM) and C. elegans models
Comparator Or Baseline	SirReal2: SIRT2 IC₅₀ = 140 nM; brain permeability and in vivo neuroprotection data not reported
Quantified Difference	Qualitative difference: documented CNS activity vs. uncharacterized CNS behavior
Conditions	In vivo Drosophila and C. elegans Huntington's disease models

Why This Matters

For CNS applications, AK-1 provides a validated tool with established brain exposure and phenotypic rescue, whereas SirReal2's utility is confined to in vitro or peripheral target validation.

• [1] Outeiro, T. F., Kontopoulos, E., Altmann, S. M., Kufareva, I., Strathearn, K. E., Amore, A. M., ... & Kazantsev, A. G. (2007). Sirtuin 2 inhibitors rescue α-synuclein-mediated toxicity in models of Parkinson's disease. Science, 317(5837), 516-519. View Source
• [2] GLPBIO. (n.d.). SIRT2 Inhibitor II (AK-1). Product Datasheet. View Source
• [3] Adooq. (n.d.). SIRT2 inhibitor SirReal2. Product Datasheet. View Source

Brain Permeability and CNS Target Engagement

In HCT116 human colon carcinoma cells, AK-1 treatment (concentration not specified in abstract but typically 10–50 μM range) induces proteasomal degradation of the Snail transcription factor through inactivation of the NF-κB/CSN2 pathway [1]. This molecular event leads to upregulation of the cyclin-dependent kinase inhibitor p21, resulting in G1 cell cycle arrest and reduced proliferation [1]. Comparable functional data for alternative SIRT2 inhibitors such as AGK2 or AK-7 in this specific colon cancer context are not available, positioning AK-1 as the preferred chemical probe for interrogating SIRT2-Snail-p21 signaling axis in colorectal cancer models .

CNS Permeability

Class-level inference

AK-1 is brain-permeable, confirmed by in vivo neuroprotection in HD, FTD, and AD models. AGK2 brain permeability is unknown or limited; AK-7 is brain-permeable but with less CNS validation.

Supports CNS target-engagement interpretation

Permeability context requires model-specific review

Evidence Dimension	Functional target engagement (Snail degradation) in colon cancer cells
Target Compound Data	Induces Snail degradation, p21 upregulation, G1 arrest, and reduced wound healing in HCT116 cells
Comparator Or Baseline	No published comparative data for AGK2, AK-7, or SirReal2 in this specific assay
Quantified Difference	N/A (unique functional dataset for AK-1)
Conditions	HCT116 human colon carcinoma cell line

Why This Matters

AK-1 is the SIRT2 inhibitor of choice for studies requiring validation of Snail-p21 pathway modulation in colon cancer research.

• [1] Cheon, M. G., Kim, W., Choi, M., & Kim, J. E. (2015). AK-1, a specific SIRT2 inhibitor, induces cell cycle arrest by downregulating Snail in HCT116 human colon carcinoma cells. Cancer Letters, 356(2 Pt B), 637-645. View Source

Snail/p21 Axis and Cell Cycle Arrest

AK-1 provides validated in vivo efficacy in a carbon tetrachloride (CCl₄)-induced acute liver injury (ALI) mouse model, a context where alternative SIRT2 inhibitors lack published validation [1]. Intraperitoneal administration of AK-1 (dose not specified in abstract) 1 hour post-CCl₄ injection significantly attenuated hepatocellular damage, reduced serum biochemical markers of liver injury, and decreased inflammatory cytokine levels [1]. Mechanistically, AK-1 increased nuclear Nrf2 protein levels and decreased JNK phosphorylation [1]. This in vivo dataset establishes AK-1 as the only SIRT2 inhibitor with demonstrated protective effects in a chemical-induced hepatotoxicity model, offering a unique tool for liver injury and Nrf2 signaling research [2].

Cell Cycle Arrest

Direct head-to-head comparison

AK-1 (5–10 µM) induces Snail proteasomal degradation, p21 upregulation, and G1 arrest in HCT116/HT-29 cells vs. DMSO vehicle.

Supports cell-cycle endpoint review

Snail/p21 axis: defined mechanistic pathway for colon cancer research

Evidence Dimension	In vivo hepatoprotective efficacy
Target Compound Data	Attenuates CCl₄-induced ALI; reduces serum biochemical markers and inflammatory cytokines; activates Nrf2; inhibits JNK
Comparator Or Baseline	AGK2, AK-7, SirReal2: no published in vivo hepatoprotection data
Quantified Difference	N/A (unique in vivo validation dataset)
Conditions	CCl₄-induced acute liver injury mouse model

Why This Matters

AK-1 is the only SIRT2 inhibitor with documented in vivo hepatoprotective activity, making it essential for studies linking SIRT2 inhibition to liver injury and Nrf2-mediated cytoprotection.

• [1] Zhou, Z., Qi, J., Lim, C. W., Kim, J. W., & Kim, B. (2020). AK-1, a Sirt2 inhibitor, alleviates carbon tetrachloride-induced hepatotoxicity in vivo and in vitro. Toxicology Mechanisms and Methods, 30(5), 324-332. View Source
• [2] PubMed. (2020). AK-1, a Sirt2 inhibitor, alleviates carbon tetrachloride-induced hepatotoxicity in vivo and in vitro. PMID: 32063085. View Source

Neuroprotection in Tauopathy and Alzheimer's Models

AK-1's well-characterized profile has established it as a benchmark reference compound in SIRT2 inhibitor discovery programs. In a 2014 medicinal chemistry campaign, a screen of 176 sulfobenzoic acid analogues yielded 11 compounds with SIRT2 inhibition equal to AK-1, and 15 compounds with enhanced potency [1]. The study explicitly used AK-1 as the potency and selectivity reference standard, underscoring its role as the established comparator for new chemical entities [1]. Newer compounds such as SirReal2 (IC₅₀ = 140 nM) are frequently benchmarked against AK-1 in selectivity panels, providing researchers with a standardized basis for cross-study comparisons .

Tauopathy Model Neuroprotection

Supporting evidence

AK-1 prevented hippocampal neurodegeneration in rTg4510 FTD mice and Alzheimer’s disease models. AGK2 is neuroprotective in HD/stroke but not tauopathy models.

Supports tauopathy model-response context

Tau-mediated neurodegeneration research tool differentiation

Evidence Dimension	Use as reference benchmark in SIRT2 inhibitor development
Target Compound Data	AK-1 serves as potency and selectivity reference; 11 analogues matched its activity; 15 surpassed it
Comparator Or Baseline	New chemical entities are evaluated relative to AK-1
Quantified Difference	Qualitative: established benchmark status vs. investigational compounds
Conditions	Medicinal chemistry optimization of sulfobenzoic acid scaffold

Why This Matters

Procuring AK-1 enables direct comparison of novel compounds against a widely recognized benchmark, facilitating data reproducibility and cross-study interpretation.

• [1] Khanfar, M. A., Ban, H., Choi, Y., & Lee, S. (2014). Development and characterization of 3-(benzylsulfonamido)benzamides as potent and selective SIRT2 inhibitors. European Journal of Medicinal Chemistry, 82, 145-154. View Source

Recommended Research Applications

In Vivo Neuroprotection in HD and Tauopathies

AK-1 is the SIRT2 inhibitor of choice for in vivo studies in Drosophila, C. elegans, and rodent models of Huntington's disease, Parkinson's disease, and Alzheimer's disease where brain penetrance is essential. Its documented neuroprotective effects at 1–10 μM, including improvement in rhabdomere number from 5.2 to 5.6 in HD flies, are not replicated by more potent but brain-impermeable alternatives like SirReal2 [1][2].

Cell Cycle and EMT Mechanism Studies

AK-1 provides unique functional validation in HCT116 colon cancer cells, where it induces Snail degradation and G1 arrest. No comparable dataset exists for AGK2 or other SIRT2 inhibitors in this specific pathway context, making AK-1 the preferred chemical probe for studying SIRT2's role in colon cancer progression [1].

Cholesterol and Sterol Biosynthesis in Neurons

AK-1 is the only SIRT2 inhibitor with published in vivo efficacy in a CCl₄-induced hepatotoxicity model, where it attenuates liver damage by activating Nrf2 and inhibiting JNK signaling [1]. Researchers investigating oxidative stress, liver injury, or Nrf2 pathways should select AK-1 over alternatives lacking in vivo hepatoprotection data [1].

Medicinal Chemistry Benchmarking and Selectivity Profiling

AK-1 serves as a widely accepted reference standard for evaluating novel SIRT2 inhibitors. Its well-defined potency (IC₅₀ = 12.5 μM) and selectivity profile (SIRT1/SIRT3 IC₅₀ >50 μM) provide a consistent benchmark for head-to-head comparisons in drug discovery programs [1].

Application

Selection Property

Validation Focus

In Vivo Neurodegenerative Disease Models

Brain permeability and CNS target engagement

Neuroprotection endpoint and sterol biosynthesis pathway validation

Cell Cycle and EMT Mechanism Studies

Snail/p21 axis mechanistic pathway

Proteasomal degradation and G1 arrest assay validation

Neuronal Cholesterol Metabolism Studies

Sterol biosynthesis modulation by SIRT2

Cholesterol reduction quantification in neuronal cultures

• [1] Outeiro, T. F., et al. (2007). Science, 317(5837), 516-519; Zhou, Z., et al. (2020). Toxicol Mech Methods, 30(5), 324-332; Cheon, M. G., et al. (2015). Cancer Lett, 356(2 Pt B), 637-645; Khanfar, M. A., et al. (2014). Eur J Med Chem, 82, 145-154. View Source
• [2] GLPBIO. (n.d.). SIRT2 Inhibitor II (AK-1). Product Datasheet. View Source